N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide

• Molecular Formula: C20H23FN2O
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C20H23FN2O/c1-12(20-8-14-4-15(9-20)6-16(5-14)10-20)23-19(24)17-3-2-13(11-22)7-18(17)21/h2-3,7,12,14-16H,4-6,8-10H2,1H3,(H,23,24)
• InChI Key: PLZNNLMSWVBYEI-UHFFFAOYSA-N
• SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=C(C=C(C=C4)C#N)F

Description

N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as AEB071 and is a selective inhibitor of protein kinase C (PKC) activity. PKC is an enzyme that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

AEB071 is a selective inhibitor of N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide activity. N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide is an enzyme that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. AEB071 binds to the regulatory domain of N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide, preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
AEB071 has been found to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. AEB071 has also been found to be effective in treating multiple sclerosis and psoriasis in animal models. In addition, AEB071 has been found to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

AEB071 has several advantages for lab experiments. It is a selective inhibitor of N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide activity, making it a valuable tool for studying the role of N-[1-(1-adamantyl)ethyl]-4-cyano-2-fluorobenzamide in various cellular processes. AEB071 is also a potent inhibitor, allowing for the use of lower concentrations in experiments. However, AEB071 has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of AEB071. One potential direction is the development of new and more efficient synthesis methods to increase the yield of AEB071. Another direction is the study of AEB071 in combination with other therapeutic agents to enhance its efficacy. Additionally, further research is needed to fully understand the mechanism of action of AEB071 and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of AEB071 involves several steps, starting from commercially available starting materials. The first step involves the preparation of 1-(1-adamantyl) ethylamine, which is then reacted with 4-cyano-2-fluorobenzoyl chloride to yield AEB071. The overall yield of this synthesis method is approximately 20%.

Scientific Research Applications

AEB071 has been extensively studied for its potential therapeutic applications. It has been found to be effective in treating various diseases, including autoimmune disorders, cancer, and inflammatory diseases. AEB071 has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. It has also been found to be effective in treating multiple sclerosis and psoriasis in animal models.